![molecular formula C25H26N4O2 B2933446 1-{[2-(3,4-Dimethoxyphenyl)ethyl]amino}-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile CAS No. 488826-75-1](/img/structure/B2933446.png)
1-{[2-(3,4-Dimethoxyphenyl)ethyl]amino}-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Scientific Research Applications
Antimicrobial and Antifungal Applications
Compounds incorporating benzimidazole and related structures have been synthesized and evaluated for their antimicrobial and antifungal properties. For instance, derivatives of benzotriazole have shown significant antimicrobial and antifungal effects, suggesting potential for similar benzimidazole compounds in pharmaceutical applications (Al-Omran et al., 2002).
Fluorescent Properties for Material Science
Benzimidazole derivatives have been studied for their fluorescent properties, indicating their utility in developing fluorescent markers or whitening agents for various materials, including textiles (Rangnekar & Rajadhyaksha, 1986). This application is particularly relevant in the field of materials science, where such properties can be utilized for advanced fabric treatments or in creating materials with specific visual characteristics.
Synthesis of Complex Molecules with Biological Activities
Research on benzimidazole derivatives also includes the synthesis of complex molecules that may possess a variety of biological activities. These activities range from anticancer properties to effects on cell proliferation, highlighting the compound's potential in drug development and therapeutic interventions (Elwan, 2004). The structural diversity and flexibility of benzimidazole derivatives allow for the exploration of novel treatments for various diseases.
Potential in Cancer Research
Some benzimidazole derivatives have been evaluated for their potential as anticancer agents, with studies focusing on molecular docking and in vitro screenings to assess their efficacy against cancer cell lines. This suggests possible research avenues for the compound , exploring its anticancer properties and mechanisms of action (Flefel et al., 2018).
Safety and Hazards
Properties
IUPAC Name |
1-[2-(3,4-dimethoxyphenyl)ethylamino]-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H26N4O2/c1-4-7-18-15-24(27-13-12-17-10-11-22(30-2)23(14-17)31-3)29-21-9-6-5-8-20(21)28-25(29)19(18)16-26/h5-6,8-11,14-15,27H,4,7,12-13H2,1-3H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOJIOBONRBDRPV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=C(C2=NC3=CC=CC=C3N2C(=C1)NCCC4=CC(=C(C=C4)OC)OC)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H26N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
414.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.